Cas no 2172149-68-5 (5-{(2-methylprop-2-en-1-yl)sulfanylmethyl}furan-2-carboxylic acid)
5-{(2-methylprop-2-en-1-yl)sulfanylmethyl}furan-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-{(2-methylprop-2-en-1-yl)sulfanylmethyl}furan-2-carboxylic acid
- 2172149-68-5
- 5-{[(2-methylprop-2-en-1-yl)sulfanyl]methyl}furan-2-carboxylic acid
- EN300-1277557
-
- Inchi: 1S/C10H12O3S/c1-7(2)5-14-6-8-3-4-9(13-8)10(11)12/h3-4H,1,5-6H2,2H3,(H,11,12)
- InChI Key: XJDBBDFENMWSMH-UHFFFAOYSA-N
- SMILES: S(CC(=C)C)CC1=CC=C(C(=O)O)O1
Computed Properties
- Exact Mass: 212.05071541g/mol
- Monoisotopic Mass: 212.05071541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 75.7Ų
5-{(2-methylprop-2-en-1-yl)sulfanylmethyl}furan-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1277557-0.05g |
5-{[(2-methylprop-2-en-1-yl)sulfanyl]methyl}furan-2-carboxylic acid |
2172149-68-5 | 0.05g |
$924.0 | 2023-06-08 | ||
| Enamine | EN300-1277557-0.1g |
5-{[(2-methylprop-2-en-1-yl)sulfanyl]methyl}furan-2-carboxylic acid |
2172149-68-5 | 0.1g |
$968.0 | 2023-06-08 | ||
| Enamine | EN300-1277557-0.25g |
5-{[(2-methylprop-2-en-1-yl)sulfanyl]methyl}furan-2-carboxylic acid |
2172149-68-5 | 0.25g |
$1012.0 | 2023-06-08 | ||
| Enamine | EN300-1277557-0.5g |
5-{[(2-methylprop-2-en-1-yl)sulfanyl]methyl}furan-2-carboxylic acid |
2172149-68-5 | 0.5g |
$1056.0 | 2023-06-08 | ||
| Enamine | EN300-1277557-1.0g |
5-{[(2-methylprop-2-en-1-yl)sulfanyl]methyl}furan-2-carboxylic acid |
2172149-68-5 | 1g |
$1100.0 | 2023-06-08 | ||
| Enamine | EN300-1277557-2.5g |
5-{[(2-methylprop-2-en-1-yl)sulfanyl]methyl}furan-2-carboxylic acid |
2172149-68-5 | 2.5g |
$2155.0 | 2023-06-08 | ||
| Enamine | EN300-1277557-5.0g |
5-{[(2-methylprop-2-en-1-yl)sulfanyl]methyl}furan-2-carboxylic acid |
2172149-68-5 | 5g |
$3189.0 | 2023-06-08 | ||
| Enamine | EN300-1277557-10.0g |
5-{[(2-methylprop-2-en-1-yl)sulfanyl]methyl}furan-2-carboxylic acid |
2172149-68-5 | 10g |
$4729.0 | 2023-06-08 | ||
| Enamine | EN300-1277557-50mg |
5-{[(2-methylprop-2-en-1-yl)sulfanyl]methyl}furan-2-carboxylic acid |
2172149-68-5 | 50mg |
$647.0 | 2023-10-01 | ||
| Enamine | EN300-1277557-100mg |
5-{[(2-methylprop-2-en-1-yl)sulfanyl]methyl}furan-2-carboxylic acid |
2172149-68-5 | 100mg |
$678.0 | 2023-10-01 |
5-{(2-methylprop-2-en-1-yl)sulfanylmethyl}furan-2-carboxylic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 5-{(2-methylprop-2-en-1-yl)sulfanylmethyl}furan-2-carboxylic acid
Introduction to 5-{(2-methylprop-2-en-1-yl)sulfanylmethyl}furan-2-carboxylic Acid (CAS No. 2172149-68-5)
5-{(2-methylprop-2-en-1-yl)sulfanylmethyl}furan-2-carboxylic acid is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2172149-68-5, is characterized by its complex molecular structure, which includes a furan ring and a sulfanyl methyl substituent. The presence of these functional groups makes it a promising candidate for various applications, particularly in the development of bioactive molecules and drug candidates.
The structure of 5-{(2-methylprop-2-en-1-yl)sulfanylmethyl}furan-2-carboxylic acid is highly intriguing from a chemical perspective. The furan moiety contributes to its aromaticity and potential for electronic delocalization, while the sulfanyl group introduces polarity and reactivity. These features make it an attractive scaffold for further chemical modifications, enabling the synthesis of derivatives with tailored properties. Such modifications are crucial in the process of drug discovery, where subtle changes in molecular structure can significantly impact biological activity.
In recent years, there has been a growing interest in furan-based compounds due to their diverse biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, inflammation, and infectious disorders. The 5-{(2-methylprop-2-en-1-yl)sulfanylmethyl}furan-2-carboxylic acid molecule is no exception and has been studied for its potential therapeutic applications. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and pathways involved in disease progression.
The synthesis of 5-{(2-methylprop-2-en-1-yl)sulfanylmethyl}furan-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to achieve high yields and purity. The development of efficient synthetic routes is essential for large-scale production, which is necessary for both research purposes and potential industrial applications.
One of the most exciting aspects of this compound is its potential as a lead molecule in drug discovery. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify how this compound interacts with biological targets. These interactions can provide insights into its mechanism of action and guide the design of more potent derivatives. The integration of computational chemistry with experimental biology has revolutionized the drug discovery process, making it faster and more efficient.
Recent advancements in chemical biology have highlighted the importance of understanding the structural features that contribute to biological activity. The 5-{(2-methylprop-2-en-1-yl)sulfanylmethyl}furan-2-carboxylic acid molecule exemplifies this trend, as its unique structure offers multiple opportunities for functionalization. Researchers are exploring various strategies to optimize its properties, including modifications to the furan ring and the introduction of new substituents.
The role of sulfanyl groups in medicinal chemistry cannot be overstated. These groups are known to enhance binding affinity and metabolic stability, making them valuable in drug design. The presence of a sulfanyl methyl group in this compound suggests that it may exhibit favorable pharmacokinetic properties, which are crucial for successful drug development. Further studies are needed to elucidate these properties and explore their implications for therapeutic applications.
In conclusion, 5-{(2-methylprop-2-en-1-yl)sulfanylmethyl}furan-2-carboxylic acid (CAS No. 2172149-68-5) is a promising compound with significant potential in the field of pharmaceutical research. Its complex structure, characterized by a furan ring and a sulfanyl methyl substituent, makes it an attractive scaffold for further chemical modifications. Recent studies highlight its potential as a lead molecule in drug discovery, with applications ranging from cancer therapy to anti-inflammatory treatments. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a vital role in the development of next-generation therapeutics.
2172149-68-5 (5-{(2-methylprop-2-en-1-yl)sulfanylmethyl}furan-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)